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Compound of Interest

Compound Name: Tristearin

Cat. No.: B179404

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physicochemical properties of glyceryl
tristearate, with a primary focus on its molecular weight and chemical formula. This document
serves as a critical resource, offering detailed experimental protocols and structured data to
support research and development activities in pharmaceuticals and material science.

Core Physicochemical Data

Glyceryl tristearate, also known as tristearin, is a triglyceride formed from the esterification of
glycerol with three units of stearic acid.[1] It is a common constituent of animal and vegetable
fats and sees wide application in the food, cosmetic, and pharmaceutical industries as a
formulation aid, lubricant, and release agent.[2]

The fundamental properties of glyceryl tristearate are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b179404?utm_src=pdf-interest
https://www.benchchem.com/product/b179404?utm_src=pdf-body
https://www.scbt.com/p/glyceryl-tristearate-555-43-1
https://www.shodex.com/en/dc/08/06/43.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula Cs7H11006 [L13141511611 71

Molecular Weight 891.48 g/mol (1131415161171

CAS Number 555-43-1 [L1[31[41[61[7]

Appearance White, microfine crystalline PR
powder

Melting Point 72-75 °C (B-form) [31[7]

Boiling Point 260 °C [31[7]

Logical Pathway: From Synthesis to Molecular
Identity

The following diagram illustrates the logical relationship between the synthesis of glyceryl
tristearate from its precursors and the resulting molecular formula and weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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